Cas no 1213634-11-7 ((3S)-3-AMINO-3-(2-CHLORO-3-FLUOROPHENYL)PROPANENITRILE)

(3S)-3-Amino-3-(2-chloro-3-fluorophenyl)propanenitrile is a chiral intermediate of significant interest in pharmaceutical synthesis, particularly for the development of enantiomerically pure compounds. The presence of both amino and nitrile functional groups, along with the 2-chloro-3-fluorophenyl moiety, makes it a versatile building block for constructing complex molecules. Its stereospecific (S)-configuration ensures precise control over chirality in target molecules, which is critical for bioactive compounds. The electron-withdrawing chloro and fluoro substituents enhance its reactivity in nucleophilic and electrophilic transformations. This compound is particularly valuable in medicinal chemistry for the synthesis of fluorinated and chlorinated drug candidates, offering advantages in metabolic stability and binding affinity. High purity and well-defined stereochemistry make it suitable for rigorous synthetic applications.
(3S)-3-AMINO-3-(2-CHLORO-3-FLUOROPHENYL)PROPANENITRILE structure
1213634-11-7 structure
Product Name:(3S)-3-AMINO-3-(2-CHLORO-3-FLUOROPHENYL)PROPANENITRILE
CAS No:1213634-11-7
MF:C9H8ClFN2
MW:198.624624252319
CID:5592428
PubChem ID:131098931
Update Time:2025-05-19

(3S)-3-AMINO-3-(2-CHLORO-3-FLUOROPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-AMINO-3-(2-CHLORO-3-FLUOROPHENYL)PROPANENITRILE
    • Benzenepropanenitrile, β-amino-2-chloro-3-fluoro-, (βS)-
    • N15001
    • 1213634-11-7
    • Inchi: 1S/C9H8ClFN2/c10-9-6(8(13)4-5-12)2-1-3-7(9)11/h1-3,8H,4,13H2/t8-/m0/s1
    • InChI Key: QSOBYVGJURRKSC-QMMMGPOBSA-N
    • SMILES: C(#N)C[C@H](N)C1=CC=CC(F)=C1Cl

Computed Properties

  • Exact Mass: 198.0360041g/mol
  • Monoisotopic Mass: 198.0360041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.300±0.06 g/cm3(Predicted)
  • Boiling Point: 344.7±37.0 °C(Predicted)
  • pka: 5.95±0.10(Predicted)

(3S)-3-AMINO-3-(2-CHLORO-3-FLUOROPHENYL)PROPANENITRILE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1761622-1g
(s)-3-Amino-3-(2-chloro-3-fluorophenyl)propanenitrile
1213634-11-7 98%
1g
¥4645.00 2024-08-09

Additional information on (3S)-3-AMINO-3-(2-CHLORO-3-FLUOROPHENYL)PROPANENITRILE

Introduction to (3S)-3-AMINO-3-(2-CHLORO-3-FLUOROPHENYL)PROPANENITRILE (CAS No. 1213634-11-7)

(3S)-3-AMINO-3-(2-CHLORO-3-FLUOROPHENYL)PROPANENITRILE is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 1213634-11-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study and development. The unique structural features of this molecule, particularly its stereogenic center and halogenated aromatic ring system, contribute to its intriguing pharmacological properties.

The< strong> stereochemistry of (3S)-3-AMINO-3-(2-CHLORO-3-FLUOROPHENYL)PROPANENITRILE plays a crucial role in determining its biological efficacy. The presence of a single stereocenter at the 3-position of the propenenitrile backbone imparts chiral specificity, which is a key factor in the design of enantiomerically pure drugs. This chirality can influence the compound's interaction with biological targets, including enzymes and receptors, thereby affecting its potency and selectivity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (3S)-3-AMINO-3-(2-CHLORO-3-FLUOROPHENYL)PROPANENITRILE and its biological targets. These studies have revealed that the< strong> 2-chloro-3-fluorophenyl moiety is particularly important for binding affinity. The fluorine atom, in particular, has been shown to enhance metabolic stability and binding interactions by participating in favorable dipole-dipole interactions and hydrogen bonding networks.

In the realm of drug discovery, (3S)-3-AMINO-3-(2-CHLORO-3-FLUOROPHENYL)PROPANENITRILE has been explored as a potential lead compound for various therapeutic applications. Its structural framework suggests utility in the development of inhibitors targeting enzymes involved in inflammatory pathways. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory activity against certain kinases and proteases, which are implicated in diseases such as cancer and autoimmune disorders.

The synthesis of (3S)-3-AMINO-3-(2-CHLORO-3-FLUOROPHENYL)PROPANENITRILE involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the stereocenter at the propenenitrile position requires precise control over reaction conditions to ensure high enantiomeric excess. Advances in asymmetric synthesis, including chiral auxiliary strategies and transition-metal-catalyzed reactions, have enabled more efficient and scalable production of this compound.

From a medicinal chemistry perspective, the< strong> 2-chloro substituent on the phenyl ring is a common feature in bioactive molecules due to its ability to modulate electronic properties and improve lipophilicity. This substituent enhances the compound's ability to cross cell membranes, which is essential for achieving therapeutic efficacy. Additionally, the< strong> fluorine atom contributes to metabolic stability by resisting hydrolysis under physiological conditions.

The pharmacokinetic profile of (3S)-3-AMINO-3-(2-Chloro - 5 - Fluorophenyl) Propenenitrile is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for optimizing its therapeutic potential. In vitro studies have provided insights into its metabolic pathways, revealing that it undergoes biotransformation primarily through cytochrome P450-mediated oxidation reactions.

The potential applications of (CAS No. 1213634 - 11 - 7) extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals where its unique structural features offer advantages in target specificity and environmental compatibility. The< strong> halogenated aromatic system provides a versatile platform for further derivatization, enabling the creation of novel compounds with tailored properties.

In conclusion, (CAS No. 1213634 - 11 - 7) represents a significant advancement in synthetic organic chemistry and drug discovery. Its complex structure and promising biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like (CAS No. 1213634 - 11 - 7) will undoubtedly play an important role in addressing some of today's most pressing medical challenges.

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